Cas no 1219429-81-8 (Amino(cyclopropyl)acetic Acid Hydrochloride)

• Product Name: Amino(cyclopropyl)acetic Acid Hydrochloride
• CAS No: 1219429-81-8
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• MDL: MFCD09878802
• CID: 1026389
• PubChem ID: 46863898
• Update Time: 2025-11-02

Amino(cyclopropyl)acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Aminocyclopropyl)acetic acid hydrochloride
• 2-amino-2-cyclopropylacetic acid hydrochloride
• Amino(cyclopropyl)acetic acid HCl
• Amino-cyclopropyl-acetic acid hydrochloride
• 2-Amino-2-cyclopropylaceticacidhydrochloride
• amino(cyclopropyl)acetic acid hydrochloride
• AMY36516
• 1219429-81-8
• EN300-73945
• AKOS015848201
• AS-37452
• Cyclopropaneacetic acid, alpha-amino-, hydrochloride (1:1)
• MFCD09878802
• 49607-02-5
• 2-Amino-2-cyclopropaneacetic acid hydrochloride
• Z1273089257
• DL-cyclopropylglycine HCl
• CS-0171561
• DB-061999
• 2-Cyclopropylglycine HCl
• 2-AMINO-2-CYCLOPROPYLACETIC ACID HCL
• SCHEMBL17423095
• 2-amino-2-cyclopropylacetic acid;hydrochloride
• Amino(cyclopropyl)acetic Acid Hydrochloride

• MDL： MFCD09878802
• Inchi： 1S/C5H9NO2.ClH/c6-4(5(7)8)3-1-2-3;/h3-4H,1-2,6H2,(H,7,8);1H
• InChI Key： XINWYOAHPNHZJF-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1CC1)N)=O

Computed Properties

• Exact Mass: 151.04000
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 63.32000
• LogP: 1.45470

Amino(cyclopropyl)acetic Acid Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Amino(cyclopropyl)acetic Acid Hydrochloride

Comprehensive Guide to Amino(cyclopropyl)acetic Acid Hydrochloride (CAS No. 1219429-81-8)

Amino(cyclopropyl)acetic Acid Hydrochloride (CAS No. 1219429-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as cyclopropyl glycine hydrochloride, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features, including the cyclopropyl ring and the amino acid backbone, make it a valuable intermediate in drug discovery and development.

The chemical structure of Amino(cyclopropyl)acetic Acid Hydrochloride consists of a cyclopropyl group attached to the alpha carbon of a glycine derivative, with the amino group protonated as a hydrochloride salt. This configuration enhances its solubility and stability, making it suitable for various synthetic applications. Researchers frequently explore its role in the design of peptide mimetics and small molecule inhibitors, particularly in targeting enzymes and receptors involved in disease pathways.

One of the most compelling aspects of Amino(cyclopropyl)acetic Acid Hydrochloride is its versatility in medicinal chemistry. The cyclopropyl moiety is known to confer metabolic stability and improved pharmacokinetic properties to drug candidates. As a result, this compound is often employed in the development of central nervous system (CNS) drugs, anticancer agents, and antiviral therapeutics. Recent studies have highlighted its potential in modulating GABA receptors and ion channels, which are critical targets for treating neurological disorders.

In addition to its pharmaceutical applications, Amino(cyclopropyl)acetic Acid Hydrochloride is also utilized in bioconjugation and proteomics research. Its reactive amino group allows for efficient coupling with other molecules, enabling the creation of labeled probes and affinity tags. This property is particularly valuable in chemical biology studies, where researchers aim to elucidate protein-protein interactions and cellular signaling pathways.

The synthesis of Amino(cyclopropyl)acetic Acid Hydrochloride typically involves the reaction of cyclopropylamine with a protected glycine derivative, followed by deprotection and salt formation. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensure the production of high-purity material suitable for research and industrial use. Quality control measures, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), are essential to verify the compound's identity and purity.

From a market perspective, the demand for Amino(cyclopropyl)acetic Acid Hydrochloride is steadily increasing, driven by the growing interest in precision medicine and targeted drug delivery. Pharmaceutical companies and academic institutions are actively exploring its potential in personalized therapies, particularly for conditions like epilepsy, depression, and cancer. The compound's compatibility with green chemistry principles also aligns with the industry's shift toward sustainable and environmentally friendly synthesis methods.

For researchers seeking reliable sources of Amino(cyclopropyl)acetic Acid Hydrochloride, it is crucial to partner with reputable suppliers who adhere to stringent quality standards. Proper storage conditions, such as protection from moisture and light, are necessary to maintain the compound's stability over time. Additionally, safety data sheets (SDS) should be consulted to ensure safe handling and disposal practices.

In conclusion, Amino(cyclopropyl)acetic Acid Hydrochloride (CAS No. 1219429-81-8) represents a pivotal tool in modern chemical and pharmaceutical research. Its unique structural attributes and broad applicability make it indispensable for advancing drug discovery and biochemical studies. As scientific innovation continues to evolve, this compound is poised to play an even greater role in addressing unmet medical needs and improving human health.